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Polawax GP 200: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polawax GP 200 is a widely utilized non-ionic self-emulsifying wax renowned for its efficacy in
creating stable oil-in-water emulsions.[1][2][3][4][5] Its robust performance and versatility make
it a staple ingredient in the pharmaceutical and cosmetic industries. This technical guide
provides an in-depth analysis of the physical and chemical properties of Polawax GP 200,
alongside relevant experimental methodologies, to support its application in research,
development, and formulation.

Chemical Composition and Identification
Polawax GP 200 is a proprietary blend of vegetable-derived emulsifiers and stabilizers.[1]
e INCI Name: Cetearyl Alcohol and PEG-20 Stearate

o Chemical Nature: A blend of fatty alcohols (Cetearyl Alcohol) and a polyethylene glycol
derivative of stearic acid (PEG-20 Stearate).[6]

e |onic Character: Non-ionic
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Physical Properties

Polawax GP 200 presents as a waxy solid at ambient temperatures, designed for ease of use
in heated emulsion processes. Key physical characteristics are summarized in the table below.

Property Value

Appearance Off-white to pale yellow waxy solid or pastilles

Odor Faint, characteristic

Melting Range 50-54°C

Practically insoluble in water, forming an
Solubility emulsion. Soluble in oil and ethanol when

heated.

Chemical Properties

The chemical properties of an emulsifying wax are critical to its function and stability in a
formulation. While a specific technical data sheet with all chemical properties for Polawax GP
200 is not publicly available, the specifications for "Emulsifying Wax NF" as per the United
States Pharmacopeia-National Formulary (USP-NF) provide a close and relevant benchmark. It
is important to note that the INCI for Emulsifying Wax NF is Cetearyl Alcohol and Polysorbate
60, which differs slightly from Polawax GP 200.

Specification (as per Emulsifying Wax NF

Property

Monograph)

Acid Value

Not more than 0.5 mg KOH/g

Hydroxyl Value

178 - 192 mg KOH/g

lodine Value

Not more than 3.5 g 12/100g

Saponification Value

Not more than 14 mg KOH/g

pH (3% dispersion)

55-7.0
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Methodologies for Property Determination

The following are generalized experimental protocols for determining the key chemical
properties of emulsifying waxes, based on standard pharmacopeial and industry methods.

Determination of Acid Value

The acid value is the mass of potassium hydroxide (KOH) in milligrams that is required to
neutralize the free acids in one gram of a chemical substance.

Protocol:
o Accurately weigh approximately 5 g of the Polawax GP 200 sample into a 250 mL flask.

e Add 50 mL of a neutralized alcohol solution (e.g., ethanol or a mixture of ethanol and diethyl
ether, previously neutralized to a phenolphthalein endpoint).

o Gently heat the mixture to dissolve the sample.
e Add a few drops of phenolphthalein indicator.

 Titrate the hot solution with standardized 0.1 M potassium hydroxide solution until a
persistent faint pink color is observed.

e The acid value is calculated using the formula: Acid Value = (5.61 *V * ¢) / W Where:
o V =volume of KOH solution used (mL)
o ¢ = concentration of the KOH solution (mol/L)

o W = weight of the sample (Q)

Determination of Hydroxyl Value

The hydroxyl value is a measure of the content of free hydroxyl groups in a substance,
expressed as milligrams of potassium hydroxide equivalent to the hydroxyl content of one gram
of the substance.

Protocol (Acetylation Method):
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e Accurately weigh a specified amount of the sample into a flask with a reflux condenser.

e Add a precise volume of an acetylating reagent (e.g., a solution of acetic anhydride in
pyridine).

e Heat the flask in a water bath for a specified time to allow for the acetylation of the hydroxyl
groups.

e Cool the flask and add a defined amount of water to hydrolyze the excess acetic anhydride.

« Titrate the resulting acetic acid with a standardized solution of potassium hydroxide, using a
suitable indicator (e.g., phenolphthalein).

o Perform a blank determination under the same conditions without the sample.

e The hydroxyl value is calculated based on the difference in the titration volumes between the
blank and the sample.

Determination of lodine Value

The iodine value is a measure of the degree of unsaturation of a fat or oil and is expressed as
the number of grams of iodine absorbed by 100 grams of the sample.

Protocol (Wijs Method):

o Accurately weigh a quantity of the sample into a dry iodine flask.

e Dissolve the sample in a suitable solvent (e.g., carbon tetrachloride or chloroform).

e Add a precise volume of Wijs solution (iodine monochloride in glacial acetic acid).

» Stopper the flask and allow it to stand in the dark for a specified time (e.g., 30 minutes).
e Add a solution of potassium iodide and water.

« Titrate the liberated iodine with a standardized solution of sodium thiosulfate, using starch
solution as an indicator towards the end of the titration.

e Perform a blank determination simultaneously.
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e The iodine value is calculated from the difference in titration volumes between the blank and
the sample.

Determination of Saponification Value

The saponification value is the number of milligrams of potassium hydroxide required to
saponify one gram of a fat or oil.

Protocol:
o Accurately weigh a sample of Polawax GP 200 into a flask suitable for refluxing.
e Add a precise volume of a standardized alcoholic potassium hydroxide solution.

» Attach a reflux condenser and heat the mixture in a boiling water bath for a specified period
to ensure complete saponification.

o Cool the solution and titrate the excess potassium hydroxide with a standardized solution of
hydrochloric acid, using phenolphthalein as an indicator.

o Ablank determination is performed concurrently.

o The saponification value is calculated from the difference in the titration volumes of the blank
and the sample.

Functional Properties and Applications

Polawax GP 200 functions as a primary emulsifier and stabilizer in oil-in-water systems. Its
non-ionic nature provides broad compatibility with a wide range of active pharmaceutical
ingredients (APIs) and excipients.
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Caption: Composition and Functional Applications of Polawax GP 200.

The formation of liquid crystals within the emulsion matrix when using Polawax GP 200 is
believed to contribute to long-term stability and can provide a "time-release” mechanism for the
delivery of active ingredients.

Experimental Workflow for Emulsion Preparation
and Characterization

A typical workflow for utilizing Polawax GP 200 in a laboratory setting for the development of a
topical formulation is outlined below.
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Caption: Experimental Workflow for Emulsion Formulation.

This workflow is a foundational guide and may require optimization based on the specific active
ingredients and desired final product characteristics. Characterization would typically involve
stability testing (e.g., freeze-thaw cycles, accelerated stability at elevated temperatures),
particle size analysis, rheological measurements, and in vitro drug release studies.

Conclusion

Polawax GP 200 is a robust and reliable non-ionic emulsifying wax that offers excellent
performance in the formulation of oil-in-water emulsions. Its well-defined physical properties
and consistent chemical characteristics, which align closely with established pharmacopeial
standards for similar materials, make it a suitable excipient for a wide range of pharmaceutical
and drug development applications. The methodologies outlined in this guide provide a
framework for the quality control and application of Polawax GP 200 in a scientific setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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